Cas no 1286207-84-8 ((R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-84-8
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 4788171
• Update Time: 2025-10-29

(R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-(4-nitrobenzyl)pyrrolidin-3-yl)carbamate
• (R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(20)17-13-8-9-18(11-13)10-12-4-6-14(7-5-12)19(21)22/h4-7,13H,8-11H2,1-3H3,(H,17,20)/t13-/m1/s1
• InChI Key： ZZXHVDOVHFUPKJ-CYBMUJFWSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 321.169
• Monoisotopic Mass: 321.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.4

Additional information on (R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate

Compound CAS No. 1286207-84-8: (R)-Tert-Butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate

The compound with CAS No. 1286207-84-8, known as (R)-Tert-butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring, a tert-butyl group, and a nitrobenzyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for the exploration of various biological activities, including enzyme inhibition and receptor modulation. Researchers have particularly focused on its potential as a lead compound for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to interact with key targets in the central nervous system.

The synthesis of (R)-Tert-butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Advanced techniques, such as asymmetric catalysis and microwave-assisted synthesis, have been employed to optimize the production process. These methods not only enhance yield but also ensure the high purity required for pharmacological studies.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its role as an intermediate in the synthesis of bioactive molecules has been extensively documented in recent publications. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its effectiveness as a precursor in the development of novel kinase inhibitors.

Moreover, the compound's stability under various conditions has been thoroughly investigated, making it suitable for long-term storage and transportation. Its ability to withstand harsh chemical environments without degradation further underscores its utility in large-scale manufacturing processes.

From an environmental perspective, researchers have also examined the biodegradability of (R)-Tert-butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate to ensure minimal ecological impact during its lifecycle. Preliminary findings suggest that it undergoes rapid microbial degradation under aerobic conditions, which aligns with current sustainability goals in the chemical industry.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in areas such as personalized medicine and drug delivery systems.

In conclusion, (R)-Tert-butyl 1-(4-nitrobenzyl)pyrrolidin-3-ylcarbamate stands as a testament to the advancements in modern organic chemistry. Its intricate structure, coupled with its versatile properties, positions it as a valuable asset in both research and industrial settings.